Cas no 100524-52-5 (Pseudourea,2,2'-(iminodiethylene)bis[2-thio-, trihydrobromide (6CI))

• Product Name: Pseudourea,2,2'-(iminodiethylene)bis[2-thio-, trihydrobromide (6CI)
• CAS No: 100524-52-5
• MF: C₆H₁₈Br₃N₅S₂
• MW: 464.082615375519
• CID: 161113
• PubChem ID: 3063346
• Update Time: 2025-04-19

Pseudourea,2,2'-(iminodiethylene)bis[2-thio-, trihydrobromide (6CI) Chemical and Physical Properties

Names and Identifiers

• 2-(2-carbamimidoylsulfanylethylamino)ethyl carbamimidothioate,trihydrobromide
• 2-(2-carbamimidoylsulfanylethylamino)ethylsulfanylmethanimidamide trih ydrobromide
• 2,2'-(Iminodiethylene)bis(2-thiopseudourea) trihydrobromide
• iminodiethane-2,1-diyl bis(imidothiocarbamate) trihydrobromide
• Pseudourea, 2,2'-(iminodiethylene)bis(2-thio-, trihydrobromide
• S,2-Di(isothiuroniumethyl)amine dibromide hydrobromide
• 100524-52-5
• 2-(2-carbamimidoylsulfanylethylamino)ethyl carbamimidothioate;trihydrobromide
• DTXSID20143367
• Pseudourea,2,2'-(iminodiethylene)bis[2-thio-, trihydrobromide (6CI)

• Inchi： 1S/C6H15N5S2.3BrH/c7-5(8)12-3-1-11-2-4-13-6(9)10;;;/h11H,1-4H2,(H3,7,8)(H3,9,10);3*1H
• InChI Key： REUHSZZZJINFEQ-UHFFFAOYSA-N
• SMILES： Br.Br.Br.S(C(=N)N)CCNCCSC(=N)N

Computed Properties

• Exact Mass: 460.85554
• Monoisotopic Mass: 460.85538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 111.77